Cas no 6635-13-8 (2-Amino-2-cyclohexylpropanoic acid)

• Product Name: 2-Amino-2-cyclohexylpropanoic acid
• CAS No: 6635-13-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD02662641
• CID: 963786
• PubChem ID: 233532
• Update Time: 2025-10-31

2-Amino-2-cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-cyclohexylpropanoic acid
• A-AMINO-A-METHYL-CYCLOHEXANEACETIC ACID
• (R,S)-2-Amino-2-cyclohexylpropionic acid
• 2-Cyclohexyl-2-amino-propionsaeure
• 2-cyclohexylalanine
• AC1MXO41
• AC1Q54X8
• ALBB-002518
• BBL014420
• cyclohexaneacetic acid hydrazide
• cyclohexyl-acetic acid hydrazide
• cyclohexylacetyl hydrazide
• Cyclohexyl-essigsaeure-hydrazid
• STK040229
• SureCN2825190
• NSC32109
• EN300-70290
• 6635-13-8
• a-Amino-a-methylcyclohexaneacetic acid
• A867477
• AKOS012624776
• SCHEMBL435927
• 2-Amino-2-cyclohexylpropanoic acid (H-DL-aMeChg-OH)
• C76087
• alpha-Amino-alpha-methyl-cyclohexaneacetic acid
• CS-0186531
• AS-67694
• 2-amino-2-cyclohexylpropanoicacid
• MFCD02662641
• NSC-32109
• Cyclohexaneacetic acid, a-amino-a-methyl-, (A+/-)-

• MDL： MFCD02662641
• Inchi： 1S/C9H17NO2/c1-9(10,8(11)12)7-5-3-2-4-6-7/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： YXQOVXILWFIANY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.511
• PSA: 63.32
• LogP: 2.06900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-cyclohexylpropanoic acid

Recent Advances in the Study of 2-Amino-2-cyclohexylpropanoic Acid (CAS: 6635-13-8)

2-Amino-2-cyclohexylpropanoic acid (CAS: 6635-13-8) is a non-proteinogenic amino acid with significant potential in pharmaceutical and biochemical applications. Recent studies have focused on its role as a chiral building block in the synthesis of bioactive compounds, particularly in the development of novel therapeutics. This research briefing consolidates the latest findings on the synthesis, characterization, and applications of this compound, providing insights into its growing importance in the field of chemical biology and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Amino-2-cyclohexylpropanoic acid as a key intermediate in the synthesis of peptide-based inhibitors targeting proteases involved in inflammatory diseases. The research demonstrated that the cyclohexyl moiety enhances the metabolic stability of the resulting peptides, making them more suitable for therapeutic use. The study employed advanced NMR spectroscopy and X-ray crystallography to confirm the stereochemical integrity of the synthesized compounds, highlighting the compound's utility in precision drug design.

In another significant development, researchers at the University of Tokyo reported a novel enzymatic method for the asymmetric synthesis of 2-Amino-2-cyclohexylpropanoic acid derivatives. This green chemistry approach, published in ACS Catalysis (2024), achieved high enantioselectivity (ee >99%) and yield (92%) under mild conditions, addressing previous challenges in the large-scale production of this chiral building block. The study's findings have important implications for sustainable pharmaceutical manufacturing processes.

Recent pharmacological investigations have revealed that 2-Amino-2-cyclohexylpropanoic acid derivatives exhibit promising activity as modulators of neurotransmitter systems. A 2024 preclinical study in Neuropharmacology demonstrated that certain N-substituted derivatives show selective affinity for GABA_A receptor subtypes, suggesting potential applications in neurological disorder treatment. The structural flexibility of the cyclohexyl ring appears to play a crucial role in receptor binding specificity, opening new avenues for CNS drug development.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) provided detailed insights into the conformational behavior of 2-Amino-2-cyclohexylpropanoic acid in aqueous solutions, explaining its unique solubility characteristics and membrane permeability. These findings are particularly valuable for formulation scientists working on drug delivery systems.

Looking forward, the pharmaceutical industry is showing increased interest in 2-Amino-2-cyclohexylpropanoic acid as evidenced by recent patent filings. A 2024 patent application by a major pharmaceutical company describes its use in the development of next-generation antiviral agents, leveraging the compound's ability to mimic natural amino acids while providing enhanced resistance to enzymatic degradation. This application underscores the growing recognition of 6635-13-8's potential in addressing current therapeutic challenges.